Cas no 1552707-37-5 (2-Ethoxy-3,4-difluorobenzaldehyde)

• Product Name: 2-Ethoxy-3,4-difluorobenzaldehyde
• CAS No: 1552707-37-5
• MF: C₉H₈F₂O₂
• MW: 186.155429840088
• CID: 5079544
• Update Time: 2025-10-28

2-Ethoxy-3,4-difluorobenzaldehyde Chemical and Physical Properties

Names and Identifiers

• 2-Ethoxy-3,4-difluorobenzaldehyde

• Inchi： 1S/C9H8F2O2/c1-2-13-9-6(5-12)3-4-7(10)8(9)11/h3-5H,2H2,1H3
• InChI Key： FSFXDRQKNLPPAP-UHFFFAOYSA-N
• SMILES： FC1=C(C=CC(C=O)=C1OCC)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 175
• XLogP3: 1.9
• Topological Polar Surface Area: 26.3

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenol ethers Phenol ethers
• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenol ethers

Additional information on 2-Ethoxy-3,4-difluorobenzaldehyde

Recent Advances in the Application of 2-Ethoxy-3,4-difluorobenzaldehyde (CAS: 1552707-37-5) in Chemical Biology and Pharmaceutical Research

2-Ethoxy-3,4-difluorobenzaldehyde (CAS: 1552707-37-5) is a fluorinated aromatic aldehyde that has garnered significant attention in recent years due to its versatile applications in chemical biology and pharmaceutical research. This compound serves as a key intermediate in the synthesis of various bioactive molecules, including kinase inhibitors, antimicrobial agents, and fluorescent probes. Its unique structural features, such as the ethoxy and difluoro substitutions, contribute to its reactivity and potential for diverse chemical modifications, making it a valuable building block in medicinal chemistry.

Recent studies have explored the use of 2-Ethoxy-3,4-difluorobenzaldehyde in the development of novel kinase inhibitors targeting cancer-related pathways. For instance, researchers have utilized this compound as a precursor in the synthesis of selective EGFR (Epidermal Growth Factor Receptor) inhibitors, which show promising activity against non-small cell lung cancer (NSCLC) cell lines. The incorporation of the difluorobenzaldehyde moiety has been shown to enhance the binding affinity and selectivity of these inhibitors, as demonstrated by molecular docking studies and in vitro assays.

In addition to its role in kinase inhibitor development, 2-Ethoxy-3,4-difluorobenzaldehyde has been employed in the design of antimicrobial agents. A 2023 study reported the synthesis of a series of Schiff base derivatives using this compound, which exhibited potent activity against multidrug-resistant bacterial strains, including methicillin-resistant Staphylococcus aureus (MRSA). The presence of the difluoro group was found to improve the compounds' membrane permeability and stability, contributing to their enhanced efficacy.

Another emerging application of 2-Ethoxy-3,4-difluorobenzaldehyde is in the field of fluorescent probes for bioimaging. Researchers have functionalized this compound with various fluorophores to create probes capable of detecting reactive oxygen species (ROS) in live cells. These probes have shown high sensitivity and selectivity, enabling real-time monitoring of oxidative stress in cellular models of neurodegenerative diseases. The ethoxy group in particular has been instrumental in tuning the solubility and cellular uptake of these probes.

Despite these advancements, challenges remain in the large-scale synthesis and purification of 2-Ethoxy-3,4-difluorobenzaldehyde, as well as in optimizing its derivatization protocols for specific applications. Future research directions may focus on developing more efficient synthetic routes, exploring its potential in other therapeutic areas such as anti-inflammatory and antiviral drug development, and further elucidating its structure-activity relationships. Overall, 2-Ethoxy-3,4-difluorobenzaldehyde continues to be a compound of significant interest in chemical biology and pharmaceutical research, with its full potential yet to be realized.